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Compound of Interest

Compound Name: PQ 69

Cat. No.: B610179 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Polyquaternium-69 in styling cream formulations. The focus of this guide is to address and

mitigate the common issue of tackiness in the final product.

Troubleshooting Guide: Reducing Tackiness
This guide provides a systematic approach to diagnosing and resolving tackiness in

Polyquaternium-69 based styling creams through a question-and-answer format.

Question 1: My styling cream feels tacky on application and during drying. What are the

primary formulation factors to investigate?

Answer: Tackiness in a Polyquaternium-69 styling cream can originate from several factors.

The primary areas to investigate are the concentration of Polyquaternium-69 itself, the choice

and concentration of other formulation components such as humectants, and the overall

solvent system.

A logical workflow for troubleshooting this issue is as follows:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b610179?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tacky Styling Cream Detected

Review Polyquaternium-69 Concentration

Optimize Polyquaternium-69 Level

Evaluate Humectant System

Modify Humectant(s) and/or Concentration

Assess Impact of Other Additives

Incorporate Anti-Tack Agents

Tackiness Persists

Reduced Tackiness Achieved

ResolvedTackiness Persists

Resolved

Successful

Click to download full resolution via product page

Caption: Troubleshooting workflow for reducing tackiness.
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Question 2: How can the concentration of Polyquaternium-69 be optimized to reduce tackiness

without compromising hold?

Answer: While Polyquaternium-69 provides excellent hold, high concentrations can lead to a

tacky feel. It is recommended to evaluate a range of concentrations to find the optimal balance

between performance and sensory aesthetics.

Data Presentation: Impact of Polyquaternium-69 Concentration on Performance

Polyquaternium-69 (%
w/w)

Tackiness (Sensory Panel
Rating 1-10)

Hold (Instrumental
Analysis)

1.0 2.5 ± 0.5 Low

2.0 4.0 ± 0.7 Medium

3.0 6.5 ± 0.8 High

4.0 8.0 ± 0.6 Very High

Note: These are representative values and may vary depending on the full formulation.

Question 3: Which additives can be incorporated to actively reduce tackiness?

Answer: Several classes of ingredients can be effective in reducing the tackiness of a

Polyquaternium-69 based cream. These include silicones, particularly volatile silicones, and

certain powders.

Volatile Silicones: Ingredients like Cyclopentasiloxane and Cyclomethicone can significantly

improve the initial feel of the product.[1][2] They spread easily, reduce the tacky sensation

during application, and then evaporate, leaving behind the functional Polyquaternium-69 film

without a lingering greasy or sticky residue.[1][2][3]

Powders: Cosmetic-grade powders such as silica, corn starch, or talc can be incorporated at

low levels to provide a mattifying effect and reduce the surface tack of the dried film. Careful

consideration must be given to particle size and dispersibility to avoid a gritty texture.
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Emollients: Non-tacky emollients with a light, dry feel can also help to mitigate the stickiness

of the polymer film.

Data Presentation: Effect of Anti-Tack Additives on Tackiness

Additive Concentration (% w/w)
Reduction in Tackiness
(Sensory Panel)

Cyclopentasiloxane 2.0 - 5.0 Significant

Silica (micronized) 0.5 - 1.5 Moderate

Corn Starch 1.0 - 3.0 Moderate

Isopropyl Myristate 1.0 - 2.0 Slight to Moderate

Frequently Asked Questions (FAQs)
Q1: What is the mechanism by which Polyquaternium-69 can cause tackiness?

A1: Polyquaternium-69 is a film-forming polymer. The tackiness is often a result of the nature of

the polymer film on the hair. Factors such as the degree of plasticization of the film by water or

other components in the formulation, as well as the surface energy of the film, can contribute to

a tacky sensation.

Q2: Are there any known incompatibilities between Polyquaternium-69 and common anti-tack

agents?

A2: Polyquaternium-69 is a cationic polymer. Therefore, care must be taken when formulating

with anionic ingredients, as this can lead to precipitation or a loss of efficacy. Most non-ionic

and cationic additives, including many silicones and cosmetic powders, are generally

compatible. It is always recommended to perform stability testing on any new formulation.

Q3: Can the choice of emulsifier in the cream base affect the tackiness of Polyquaternium-69?

A3: Yes, the emulsifier system can influence the overall sensory profile of the cream.

Emulsifiers that leave a heavy or greasy residue can exacerbate the perception of tackiness
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from the styling polymer. Opting for emulsifiers known for their light, non-tacky feel can

contribute to a more elegant final product.

Q4: How does humidity affect the tackiness of a Polyquaternium-69 film?

A4: High humidity can increase the tackiness of some polymer films. The polymer may absorb

moisture from the air, which can act as a plasticizer and make the film softer and more

adhesive. Formulating with ingredients that have good humidity resistance can help to mitigate

this effect.

Experimental Protocols
Protocol 1: Sensory Panel Evaluation of Tackiness

Objective: To quantitatively assess the tackiness of different styling cream formulations using a

trained sensory panel.

Methodology:

Panelist Training: A panel of 10-15 trained individuals is calibrated on a standardized

tackiness scale (e.g., 1 = no tack, 10 = very tacky).

Sample Preparation: Uniform amounts of each test formulation are prepared and coded.

Application: A standardized amount of product (e.g., 0.5g) is applied to a defined area on the

panelists' forearms or on hair tresses.

Evaluation: Panelists assess the tackiness at two time points:

Initial Application (Wet Tack): Immediately after spreading the product.

After Drying (Dry Tack): After a specified drying time (e.g., 10 minutes) at controlled

temperature and humidity.

Data Collection: Panelists rate the tackiness on the 1-10 scale. The results are then

averaged, and statistical analysis is performed.

Protocol 2: Instrumental Measurement of Tackiness
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Objective: To obtain objective, quantitative data on the tackiness of styling cream films using a

texture analyzer.

Methodology:

Film Preparation: A uniform film of the styling cream is cast onto a substrate (e.g., a glass

plate or a synthetic skin substrate) using a drawdown bar.

Drying: The film is allowed to dry under controlled conditions (temperature and humidity) for

a specified period.

Texture Analysis: A texture analyzer equipped with a specific probe (e.g., a cylindrical or

spherical probe) is used.

The probe is brought into contact with the film at a defined speed and force for a set

duration.

The probe is then withdrawn at a controlled speed.

The force required to separate the probe from the film is measured. This peak adhesive

force is a quantitative measure of tackiness.

Data Analysis: The peak adhesive force and the area under the force-distance curve (work of

adhesion) are calculated and compared across different formulations.

Sample Preparation Texture Analysis Data Interpretation

Prepare Uniform Film of Styling Cream Dry Film under Controlled Conditions Contact Probe with Film Withdraw Probe at Controlled Speed Measure Separation Force Analyze Peak Adhesive Force and Work of Adhesion
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Caption: Experimental workflow for instrumental tack measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

